6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide

• IUPAC Name: 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide
• InChI: InChI=1S/C14H17N3O2/c1-2-8-15-14(19)10-6-7-13(16-9-10)17-11-4-3-5-12(11)18/h1,6-7,9,11-12,18H,3-5,8H2,(H,15,19)(H,16,17)
• InChI Key: QWYJZYJLKGQBKL-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)C1=CN=C(C=C1)NC2CCCC2O
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide, also known as HCPA, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide is not fully understood, but it is believed to involve the modulation of nicotinic acetylcholine receptors. 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has been shown to bind to the α4β2 subtype of nicotinic receptors, which are involved in the release of dopamine in the brain. By modulating the activity of these receptors, 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide may have potential therapeutic applications in the treatment of addiction, depression, and other neurological disorders.
Biochemical and Physiological Effects
6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its activity on nicotinic receptors, 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has been shown to inhibit the activity of several enzymes involved in cancer cell growth and proliferation. 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has also been shown to have anti-inflammatory and analgesic effects, which may have potential applications in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide in lab experiments is its specificity for nicotinic receptors, which allows for targeted modulation of these receptors without affecting other neurotransmitter systems. However, 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has limitations in terms of its solubility and stability, which can affect its efficacy in experiments. Additionally, further research is needed to fully understand the mechanism of action of 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide and its potential applications in different research areas.

Future Directions

There are several future directions for the use of 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide in scientific research. One potential application is in the development of new drugs for the treatment of addiction, depression, and other neurological disorders. 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide may also have potential as a therapeutic agent in the treatment of cancer and other diseases. Further research is needed to fully understand the mechanism of action of 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide and its potential applications in different research areas.

Synthesis Methods

The synthesis of 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide involves the reaction of 2-bromo-5-chloropyridine with cyclopentylamine in the presence of a palladium catalyst. The resulting intermediate is then reacted with propargyl bromide to form the final product. This method has been optimized to produce high yields of 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide with good purity.

Scientific Research Applications

6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in a variety of physiological processes including learning and memory. In cancer research, 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has been shown to inhibit the growth of several types of cancer cells, including prostate and breast cancer cells. In drug discovery, 6-[(2-hydroxycyclopentyl)amino]-N-prop-2-ynylpyridine-3-carboxamide has been used as a scaffold for the development of new compounds with potential therapeutic applications.